Cas no 2098080-44-3 (6-(2-(1-hydroxyethyl)pyrrolidin-1-yl)nicotinic acid)

• Product Name: 6-(2-(1-hydroxyethyl)pyrrolidin-1-yl)nicotinic acid
• CAS No: 2098080-44-3
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5724558
• PubChem ID: 121201741
• Update Time: 2025-11-07

6-(2-(1-hydroxyethyl)pyrrolidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-[2-(1-hydroxyethyl)-1-pyrrolidinyl]-
• 6-(2-(1-hydroxyethyl)pyrrolidin-1-yl)nicotinic acid
• F1907-5488
• 2098080-44-3
• 6-[2-(1-hydroxyethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid
• AKOS026709901

• Inchi： 1S/C12H16N2O3/c1-8(15)10-3-2-6-14(10)11-5-4-9(7-13-11)12(16)17/h4-5,7-8,10,15H,2-3,6H2,1H3,(H,16,17)
• InChI Key： QXIYNZRQBULHKY-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC2C(O)C)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 470.3±30.0 °C(Predicted)
• pka: 2.94±0.10(Predicted)

Additional information on 6-(2-(1-hydroxyethyl)pyrrolidin-1-yl)nicotinic acid

Recent Advances in the Study of 6-(2-(1-hydroxyethyl)pyrrolidin-1-yl)nicotinic acid (CAS: 2098080-44-3)

In recent years, the compound 6-(2-(1-hydroxyethyl)pyrrolidin-1-yl)nicotinic acid (CAS: 2098080-44-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and nicotinic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key findings from recent research is the compound's role as a modulator of specific biological targets. Studies have demonstrated that 6-(2-(1-hydroxyethyl)pyrrolidin-1-yl)nicotinic acid exhibits selective binding affinity towards certain enzymes and receptors, making it a candidate for further development in targeted therapies. For instance, its interaction with nicotinic acetylcholine receptors (nAChRs) has been explored, suggesting potential applications in neurological disorders such as Alzheimer's disease and schizophrenia.

The synthetic chemistry community has also made strides in optimizing the production of this compound. Recent publications highlight novel synthetic routes that improve yield and purity, addressing previous challenges in scalability. These advancements are critical for enabling large-scale production and subsequent preclinical testing. Furthermore, computational modeling studies have provided insights into the compound's structure-activity relationship (SAR), aiding in the design of more potent analogs.

In addition to its pharmacological potential, 6-(2-(1-hydroxyethyl)pyrrolidin-1-yl)nicotinic acid has been investigated for its pharmacokinetic properties. Preliminary in vivo studies indicate favorable absorption and distribution profiles, although further optimization may be required to enhance metabolic stability. Researchers are also exploring its potential as a prodrug, leveraging its hydroxyethyl group for improved bioavailability.

Looking ahead, the compound's versatility positions it as a valuable tool in medicinal chemistry. Ongoing research aims to expand its therapeutic applications, including anti-inflammatory and anticancer activities. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside, addressing unmet medical needs in various disease areas.

In conclusion, 6-(2-(1-hydroxyethyl)pyrrolidin-1-yl)nicotinic acid (CAS: 2098080-44-3) represents a promising avenue for drug discovery and development. Its unique chemical structure, combined with emerging biological insights, underscores its potential as a multifaceted therapeutic agent. Future studies will likely focus on refining its pharmacological profile and advancing it through clinical trials, paving the way for new treatment options.